Cas no 1198096-48-8 (5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine)

5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound featuring a fused pyrrole-pyridine core, functionalized with bromo and chloro substituents. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromo and chloro groups enhance reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid aromatic framework contributes to stability, while the substitution pattern allows for further derivatization. The compound is commonly utilized in medicinal chemistry for constructing kinase inhibitors or other heterocyclic scaffolds. High purity and consistent quality ensure reliable performance in research and industrial applications.
5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine structure
1198096-48-8 structure
Product Name:5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine
CAS No:1198096-48-8
MF:C7H4BrClN2
MW:231.477059364319
MDL:MFCD13176642
CID:1077205
PubChem ID:329772028
Update Time:2025-06-25

5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine
    • 1H-Pyrrolo[2,3-c]pyridine, 5-broMo-7-chloro-
    • A-6153
    • SCHEMBL16046585
    • 1936695-71-4
    • 5-Bromo-7-chloro-6-azaindole
    • 1198096-48-8
    • DTXSID70674070
    • AKOS015834481
    • 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine, AldrichCPR
    • A898993
    • YXB09648
    • AS-39131
    • 5-Bromo-7-chloro-6H-pyrrolo[2,3-c]pyridine
    • CS-0108318
    • LHURNXZTMAOLSE-UHFFFAOYSA-N
    • 1H-Pyrrolo[2,3-c]pyridin, 5-broMo-7-chloro-
    • 5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine
    • MDL: MFCD13176642
    • Inchi: 1S/C7H4BrClN2/c8-5-3-4-1-2-10-6(4)7(9)11-5/h1-3,10H
    • InChI Key: LHURNXZTMAOLSE-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C=CNC=2C(=N1)Cl

Computed Properties

  • Exact Mass: 229.92500
  • Monoisotopic Mass: 229.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.878±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.97 g/l) (25 º C),
  • PSA: 28.68000
  • LogP: 2.97880

5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine

Comprehensive Overview of 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1198096-48-8)

5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1198096-48-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine due to its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's CAS No. 1198096-48-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Its bromine and chlorine atoms provide sites for further functionalization, enabling the creation of complex molecules. This versatility aligns with the growing trend of fragment-based drug design, where small molecules like this are used to construct larger, bioactive compounds.

From an industrial perspective, CAS No. 1198096-48-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, making the compound a topic of interest beyond traditional chemistry circles.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine. Purity and stability are critical factors, especially when the compound is used in high-throughput screening for drug candidates. Researchers also investigate its solubility and crystallinity, as these properties influence its performance in various applications.

The compound's role in medicinal chemistry cannot be overstated. Its scaffold is found in several FDA-approved drugs, highlighting its importance in modern therapeutics. For instance, pyrrolopyridine cores are present in medications targeting central nervous system disorders and infectious diseases. This has led to a spike in searches for "pyrrolopyridine synthesis" and "5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine applications" on scientific platforms.

In the realm of material science, CAS No. 1198096-48-8 is explored for its potential in organic electronics. Its conjugated system and halogen atoms make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. This interdisciplinary appeal has made it a hot topic in both academic journals and industry reports.

Safety and handling of 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine are also frequently queried. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. This practical information is often sought by graduate students and industrial chemists alike.

Looking ahead, the compound's potential in artificial intelligence-driven drug discovery is a burgeoning area. With machine learning models predicting molecular interactions, 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine could play a key role in accelerating the development of next-generation therapeutics. This intersection of chemistry and AI is one of the most exciting frontiers in science today.

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